Cas no 2091714-17-7 (6-Bromo-3-(hydroxymethyl)-1-methylquinolin-2(1H)-one)

• Product Name: 6-Bromo-3-(hydroxymethyl)-1-methylquinolin-2(1H)-one
• CAS No: 2091714-17-7
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5056017
• Update Time: 2025-05-22

6-Bromo-3-(hydroxymethyl)-1-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-(hydroxymethyl)-1-methylquinolin-2(1H)-one
• 6-bromo-3-(hydroxymethyl)-1-methylquinolin-2-one
• 6-Bromo-3-(hydroxymethyl)-1-methylquinolin-2(1H)-one

• Inchi： 1S/C11H10BrNO2/c1-13-10-3-2-9(12)5-7(10)4-8(6-14)11(13)15/h2-5,14H,6H2,1H3
• InChI Key： BGGSSTCHCDFJKQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(CO)C(N2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 303
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5

Additional information on 6-Bromo-3-(hydroxymethyl)-1-methylquinolin-2(1H)-one

Comprehensive Analysis of 6-Bromo-3-(hydroxymethyl)-1-methylquinolin-2(1H)-one (CAS No. 2091714-17-7)

6-Bromo-3-(hydroxymethyl)-1-methylquinolin-2(1H)-one (CAS 2091714-17-7) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its brominated and hydroxymethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in 6-Bromo-3-(hydroxymethyl)-1-methylquinolin-2(1H)-one is reflected in its applications across medicinal chemistry and material science. Researchers are exploring its potential in developing anti-inflammatory agents and antimicrobial compounds, aligning with current trends in combating antibiotic resistance. The compound's CAS 2091714-17-7 is frequently searched in academic databases, highlighting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 6-Bromo-3-(hydroxymethyl)-1-methylquinolin-2(1H)-one offers a robust scaffold for molecular diversification. Its bromo substituent facilitates further functionalization via cross-coupling reactions, while the hydroxymethyl group enables esterification or oxidation pathways. These properties are critical for designing small-molecule libraries, a hot topic in AI-driven drug discovery and computational chemistry.

Analytical studies of CAS 2091714-17-7 emphasize its stability under standard laboratory conditions, making it suitable for long-term storage and scale-up synthesis. Recent publications have highlighted its role in fluorescence-based probes, addressing the demand for bioimaging tools in cellular biology. This aligns with the surge in searches for quinoline-based fluorophores and biocompatible markers.

In conclusion, 6-Bromo-3-(hydroxymethyl)-1-methylquinolin-2(1H)-one (CAS 2091714-17-7) represents a multifaceted compound with broad applicability. Its integration into green chemistry protocols and catalytic processes further underscores its importance in modern research. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in therapeutic development and functional materials.